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Compound of Interest

Compound Name: 1,6-Dibromonaphthalene

Cat. No.: B096460 Get Quote

Essential Safety and Handling Guide for 1,6-
Dibromonaphthalene
This guide provides comprehensive, immediate safety and logistical information for the

handling and disposal of 1,6-Dibromonaphthalene (CAS No. 19125-84-9). It is intended for

researchers, scientists, and drug development professionals. The following protocols are

designed to ensure the safe handling of this compound and to establish a self-validating

system of laboratory safety.

Hazard Identification and Risk Assessment
1,6-Dibromonaphthalene is a brominated aromatic compound. While specific toxicity data for

this isomer is limited, it is classified as harmful if swallowed. Due to the nature of halogenated

aromatic hydrocarbons, it is prudent to treat this compound with care, assuming potential for

irritation to the skin, eyes, and respiratory tract.

GHS Classification for 1,6-Dibromonaphthalene:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statement: H302: Harmful if swallowed
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The primary routes of exposure are ingestion, skin contact, eye contact, and inhalation of dust.

Safe handling practices are paramount to minimize these risks.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling 1,6-Dibromonaphthalene. The

selection of appropriate PPE is the first line of defense in preventing exposure. The

precautionary statement P280 specifically mandates the use of protective gloves, clothing, and

eye/face protection.

PPE Category Specification Rationale

Hand Protection Nitrile gloves

Provides chemical resistance

to aromatic compounds.

Double-gloving is

recommended for extended

handling.

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles. Standard

safety glasses are insufficient.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

Avoids inhalation of dust

particles.

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is critical for minimizing exposure and ensuring

experimental integrity.

Preparation:

Designated Area: All handling of 1,6-Dibromonaphthalene should occur in a designated

area, such as a chemical fume hood, to control potential airborne particulates.
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Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[1][2]

Spill Kit: A chemical spill kit appropriate for solid reagents should be available.

Handling:

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Weighing: If weighing the solid, do so in a fume hood to prevent inhalation of any dust.

Solution Preparation: When preparing solutions, add the solid 1,6-Dibromonaphthalene to

the solvent slowly to avoid splashing.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

Post-Handling: After handling, wash hands thoroughly.

Experimental Workflow: Handling 1,6-
Dibromonaphthalene
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Caption: Workflow for the safe handling of 1,6-Dibromonaphthalene.
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Disposal Plan
Proper disposal of 1,6-Dibromonaphthalene and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Place any unused 1,6-Dibromonaphthalene and contaminated disposable

items (e.g., gloves, weighing paper, pipette tips) into a clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing 1,6-Dibromonaphthalene should be collected in a

separate, labeled hazardous waste container for halogenated organic compounds.

Disposal Procedure:

Container Labeling: Ensure all waste containers are sealed and clearly labeled with

"Hazardous Waste" and the chemical name "1,6-Dibromonaphthalene".

Institutional Guidelines: Follow all local and institutional guidelines for the disposal of

hazardous chemical waste.

Professional Disposal: Arrange for a licensed professional waste disposal service to collect

and dispose of the material.[3] Do not dispose of down the drain or in regular trash.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]
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Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an

inert absorbent material and sweep it up. Place the material in a sealed container for

disposal.

By implementing these safety and handling protocols, researchers can confidently and safely

work with 1,6-Dibromonaphthalene, ensuring both personal safety and the integrity of their

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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